Cas no 60555-57-9 (benzyl 5-oxopyrrolidine-2-carboxylate)

• Product Name: benzyl 5-oxopyrrolidine-2-carboxylate
• CAS No: 60555-57-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD03654596
• CID: 515147
• PubChem ID: 108474
• Update Time: 2026-04-29

benzyl 5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-,phenylmethyl ester
• Benzyl 5-oxoprolinate
• benzyl 5-oxopyrrolidine-2-carboxylate

• MDL： MFCD03654596
• Inchi： InChI=1S/C12H13NO3/c14-11-7-6-10(13-11)12(15)16-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)
• InChI Key： NVKOCDGGRHAHOJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(N1)=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.22
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.551
• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl 5-oxopyrrolidine-2-carboxylate

Benzylation of 5-Oxopyrrolidine-2-Carboxylate: A Key Intermediate in Modern Pharmaceutical Synthesis

Chemical synthesis continues to evolve, with novel intermediates playing pivotal roles in the development of pharmaceuticals. One such compound, benzyl 5-oxopyrrolidine-2-carboxylate (CAS no: 60555-57-9), has garnered significant attention due to its versatile applications in medicinal chemistry. This compound, derived from the benzyl group and the 5-oxopyrrolidine-2-carboxylate core structure, serves as a crucial building block in the synthesis of various bioactive molecules.

The CAS no 60555-57-9 identifier is a testament to its unique chemical profile and significance in research and industrial settings. The benzyl moiety, known for its stability and ease of functionalization, enhances the reactivity of the 5-oxopyrrolidine-2-carboxylate scaffold. This synergy allows for the creation of complex molecules with potential therapeutic benefits.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds, particularly those containing nitrogen-containing rings. The 5-oxopyrrolidine moiety is one such structure that has been extensively studied for its role in drug design. Its incorporation into molecules can lead to enhanced binding affinity and metabolic stability, making it an attractive scaffold for medicinal chemists.

The benzyl 5-oxopyrrolidine-2-carboxylate intermediate is particularly valuable in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The benzyl group provides a handle for further derivatization, allowing chemists to modify the compound's properties as needed. This flexibility is essential in optimizing drug candidates for efficacy and safety.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of benzyl 5-oxopyrrolidine-2-carboxylate, leading to higher yields and purities. These improvements have not only streamlined the synthesis process but also opened new avenues for drug discovery.

The role of computational chemistry in designing novel molecules cannot be overstated. By leveraging computational tools, researchers can predict the behavior of benzyl 5-oxopyrrolidine-2-carboxylate and its derivatives, facilitating rational drug design. This approach has led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

In conclusion, benzyl 5-oxopyrrolidine-2-carboxylate (CAS no: 60555-57-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop new therapies. As research continues to uncover new applications for this compound, its significance is likely to grow even further.